Cas no 88224-03-7 (L-Leucine allyl ester 4-toluenesulfonate salt)

• Product Name: L-Leucine allyl ester 4-toluenesulfonate salt
• CAS No: 88224-03-7
• MF: C₁₆H₂₅NO₅S
• MW: 343.438403844833
• MDL: MFCD00043312
• CID: 720890
• PubChem ID: 16071692
• Update Time: 2025-06-08

L-Leucine allyl ester 4-toluenesulfonate salt Chemical and Physical Properties

Names and Identifiers

• (S)-Allyl 2-amino-4-methylpentanoate 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,prop-2-enyl (2S)-2-amino-4-methylpentanoate
• H-Leu-Oall Tos-OH
• H-LEU-OALL.TOSOH
• H-Leu-OAll•TosOH
• L-Leucine allyl ester 4-toluenesulfonate salt
• L-LEUCINE ALLYL ESTER P-TOLUENESULFONATE SALT
• L-Leucine, 2-propenyl ester, 4-methylbenzenesulfonate (9CI)
• PARA-TOLUENE SULFONATE; PROP-2-EN-1-YL (2S)-2-AMINO-4-METHYLPENTANOATE
• SCHEMBL15328407
• 4-Methylbenzene-1-sulfonic acid--prop-2-en-1-yl L-leucinate (1/1)
• L-Leucine allyl ester-4-toluenesulfonate salt
• 4-methylbenzenesulfonic acid;prop-2-enyl (2S)-2-amino-4-methylpentanoate
• 88224-03-7
• DTXSID00581763
• Allyl L-leucinate p-toluenesulfonate
• MFCD00043312
• VIDHIGJZWRNZDG-QRPNPIFTSA-N
• CS-0208143
• G77614
• AKOS016010533
• AS-56824
• 4-methylbenzene-1-sulfonic acid; prop-2-en-1-yl (2S)-2-amino-4-methylpentanoate
• H-Leu-OAl.Tos-OH

• MDL： MFCD00043312
• Inchi： 1S/C9H17NO2.C7H8O3S/c1-4-5-12-9(11)8(10)6-7(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h4,7-8H,1,5-6,10H2,2-3H3;2-5H,1H3,(H,8,9,10)/t8-;/m0./s1
• InChI Key： VIDHIGJZWRNZDG-QRPNPIFTSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(=O)(OCC=C)[C@@H](N)CC(C)C

Computed Properties

• Exact Mass: 343.14500
• Monoisotopic Mass: 343.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.07000
• LogP: 4.11180

L-Leucine allyl ester 4-toluenesulfonate salt Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-9
• Storage Condition：−20°C

Additional information on L-Leucine allyl ester 4-toluenesulfonate salt

Comprehensive Overview of L-Leucine allyl ester 4-toluenesulfonate salt (CAS No. 88224-03-7): Properties, Applications, and Industry Insights

In the realm of specialty chemicals and pharmaceutical intermediates, L-Leucine allyl ester 4-toluenesulfonate salt (CAS No. 88224-03-7) has garnered significant attention due to its versatile applications in peptide synthesis and organic chemistry. This compound, characterized by its allyl ester and 4-toluenesulfonate functional groups, serves as a critical building block for researchers and manufacturers alike. With the growing demand for custom peptide synthesis and bioconjugation techniques, understanding the properties and uses of this compound is essential for professionals in the field.

The molecular structure of L-Leucine allyl ester 4-toluenesulfonate salt combines the hydrophobic L-Leucine backbone with a reactive allyl ester group, making it a valuable precursor for solid-phase peptide synthesis (SPPS). Its 4-toluenesulfonate counterion enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. Recent trends in green chemistry have also highlighted the compound's potential in sustainable synthesis, as its derivatives can be tailored for reduced environmental impact.

One of the most searched questions in the context of CAS No. 88224-03-7 revolves around its role in peptide drug development. As the pharmaceutical industry shifts toward targeted therapies, this compound’s ability to introduce allyl-protected carboxyl groups enables precise modifications in peptide chains. Researchers frequently inquire about its compatibility with Fmoc/tBu strategies, a popular method for peptide elongation. Studies confirm its efficacy in N-terminal modifications, particularly for creating fluorescent probes or biomarkers used in diagnostic assays.

Beyond pharmaceuticals, L-Leucine allyl ester 4-toluenesulfonate salt finds applications in material science, where its derivatives contribute to smart polymer design. The allyl group can participate in thiol-ene click chemistry, a technique widely adopted for surface functionalization and hydrogel fabrication. This aligns with the rising interest in bioactive coatings for medical devices, a topic frequently explored in academic and industrial forums.

Storage and handling of this compound often raise practical questions. While it is not classified as hazardous under standard regulations, best practices recommend storing CAS No. 88224-03-7 in a cool, dry environment away from strong oxidizers. Its stability under inert atmospheres makes it suitable for long-term use in research laboratories and pilot-scale production. Analytical techniques such as HPLC and NMR are typically employed to verify purity, ensuring compliance with Good Manufacturing Practices (GMP).

The synthesis of L-Leucine allyl ester 4-toluenesulfonate salt involves esterification of L-Leucine with allyl alcohol, followed by salt formation with p-toluenesulfonic acid. This process, optimized for high yield and low byproduct formation, is a subject of ongoing research to improve atom economy. Recent publications highlight innovations in catalytic esterification, reducing reliance on traditional acid chlorides.

In conclusion, L-Leucine allyl ester 4-toluenesulfonate salt (CAS No. 88224-03-7) stands at the intersection of peptide chemistry and advanced materials. Its adaptability to modern synthetic challenges and alignment with industry trends ensures its continued relevance. For researchers exploring structure-activity relationships or bioconjugation strategies, this compound offers a robust toolkit for innovation.